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Compound of Interest

Compound Name: Geranate

Cat. No.: B1243311 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Choline geranate (CAGE) is a deep eutectic solvent (DES) or ionic liquid (IL) that has emerged

as a significant enabling excipient in pharmaceutical sciences. Synthesized from Generally

Recognized as Safe (GRAS) components, choline bicarbonate and geranic acid, CAGE is

noted for its biocompatibility and versatile applications.[1][2] Its primary utility lies in enhancing

the delivery of a wide range of therapeutic molecules, from small molecules to large biologics,

across physiological barriers.[3][4] Furthermore, CAGE possesses inherent antimicrobial

properties, making it a valuable component in formulations targeting infections.[2] This

document provides a comprehensive protocol for the synthesis of choline geranate, its

physicochemical properties, and key applications in research and drug development.

Physicochemical Properties of Choline Geranate
(1:2 Molar Ratio)
The following table summarizes the key quantitative data for CAGE prepared at a 1:2 molar

ratio of choline bicarbonate to geranic acid.
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Property Value Reference

Molecular Weight 440.32 g/mol [2]

Density (at 25 °C) 0.989 ± 0.001 g/mL [2]

Viscosity 569 ± 19 mPa·s [2]

Conductivity 13.79 ± 0.28 mS/m [2]

Diffusion Coefficient 2.2 × 10⁻¹² m²/s [2]

pH ~8.5

Experimental Protocol: Synthesis of Choline
Geranate (1:2 Molar Ratio)
This protocol details the synthesis of choline geranate via a salt metathesis reaction.

Materials and Equipment
Geranic acid (≥85%)

Choline bicarbonate solution (80% in water)

Round bottom flask (250 mL)

Magnetic stirrer and stir bar

Water bath

Rotary evaporator

Vacuum oven

Analytical balance

Karl Fischer titrator (for water content measurement)

Safety and Handling
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Geranic Acid: Causes skin and eye irritation. May cause respiratory irritation. Wear protective

gloves, clothing, and eye/face protection.[4]

Choline Bicarbonate: An irritant.[5] Handle in a well-ventilated area and wear appropriate

personal protective equipment.

The synthesis should be performed in a fume hood.

Procedure
Reactant Preparation:

In a 250 mL round bottom flask, weigh 39.58 g (0.2350 mol) of geranic acid.

In a separate container, weigh 18.72 g (0.1133 mol) of choline bicarbonate solution (80%).

This corresponds to a 1:2 molar ratio of choline bicarbonate to geranic acid.

Reaction:

Place the round bottom flask containing geranic acid in a water bath set to approximately

27°C and begin stirring with a magnetic stir bar.[6]

Slowly add the choline bicarbonate solution dropwise to the geranic acid while maintaining

constant stirring.

The reaction will produce carbon dioxide gas, which drives the reaction to completion.[6]

Continue the reaction for approximately 8 hours at 27°C, or until the evolution of CO₂

ceases.[6]

Purification:

After the reaction is complete, remove the bulk of the water using a rotary evaporator.

Transfer the resulting viscous liquid to a vacuum oven and dry for an extended period to

further reduce the water content.

Characterization and Storage:
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Measure the final water content using Karl Fischer titration. The resulting deep eutectic

solvent should have a water content of approximately 13%.

Confirm the chemical structure using techniques such as FTIR and NMR spectroscopy.

Store the final product in a tightly sealed container in a cool, dry place.
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Caption: Workflow for the synthesis of Choline Geranate (CAGE).
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Proposed Mechanism of Action: Antimicrobial Activity
While CAGE does not have a classical signaling pathway, its antimicrobial mechanism involves

direct interaction with and disruption of bacterial cell membranes.
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Caption: Proposed mechanism of CAGE's antimicrobial action.

Applications in Research and Drug Development
Choline geranate is a versatile tool in pharmaceutical research and development with several

key applications:

Transdermal Drug Delivery: CAGE has been shown to enhance the permeation of both

hydrophilic and hydrophobic drugs through the skin.[2][3]

Oral Drug Delivery: It can improve the oral bioavailability of poorly soluble drugs.[2][3]
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Antimicrobial Formulations: Its inherent broad-spectrum antimicrobial activity makes it

suitable for developing novel antiseptics and treating topical infections.[2][7]

Biologic Stabilization: CAGE has demonstrated the ability to stabilize proteins and other

biologics, potentially extending their shelf-life and efficacy.[8]

Conclusion
The synthesis of choline geranate is a straightforward process that yields a highly versatile and

biocompatible deep eutectic solvent. Its unique physicochemical properties and multifaceted

applications in drug delivery and antimicrobial formulations make it a valuable tool for

researchers, scientists, and drug development professionals. The protocols and data presented

here provide a solid foundation for the synthesis, characterization, and application of this

promising pharmaceutical excipient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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